1,4-dimethyl-8-nitro-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one

• IUPAC Name: 2,5-dimethyl-7-nitro-2,3-dihydro-1H-1,5-benzodiazepin-4-one
• InChI: InChI=1S/C11H13N3O3/c1-7-5-11(15)13(2)10-6-8(14(16)17)3-4-9(10)12-7/h3-4,6-7,12H,5H2,1-2H3
• InChI Key: ORKMIGLGUAICGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)N(C2=C(N1)C=CC(=C2)[N+](=O)[O-])C
• Molecular Formula: C11H13N3O3
• Molecular Weight: 235.24 g/mol
• Solubility: >35.3 [ug/mL] (The mean of the results at pH 7.4)

Description

1,4-dimethyl-8-nitro-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one, commonly known as Ro5-4864, is a synthetic compound that belongs to the class of benzodiazepines. This compound is known for its unique pharmacological properties, which make it a promising candidate for various scientific research applications.

Mechanism of Action

Ro5-4864 acts as a selective agonist for the peripheral benzodiazepine receptor (PBR), also known as the translocator protein (TSPO). PBR is located in the outer mitochondrial membrane and is involved in various cellular processes, including steroidogenesis, apoptosis, and immune response. Activation of PBR by Ro5-4864 leads to the modulation of these processes, which results in the observed pharmacological effects.
Biochemical and Physiological Effects:
Ro5-4864 has been shown to have various biochemical and physiological effects. It has been shown to increase the production of neurosteroids, which are known to have anxiolytic and antidepressant properties. It has also been shown to modulate the immune response and reduce inflammation. In addition, it has been shown to increase the expression of antioxidant enzymes, which protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Ro5-4864 has several advantages for lab experiments. It is a highly selective ligand for PBR, which allows for the specific modulation of PBR-mediated processes. It is also a potent agonist, which allows for the observation of robust pharmacological effects. However, Ro5-4864 has some limitations for lab experiments. It has a short half-life, which requires frequent dosing. It is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

Ro5-4864 has several potential future directions for scientific research. It may be further studied for its potential therapeutic applications in neurological disorders. It may also be studied for its potential use in cancer therapy, as PBR is overexpressed in various types of cancer. In addition, Ro5-4864 may be used as a tool compound to study the role of PBR in various cellular processes.

Scientific Research Applications

Ro5-4864 has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to have anxiolytic, hypnotic, anticonvulsant, and muscle relaxant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.